![molecular formula C18H22N4O B2773327 N-(2-isopropylphenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide CAS No. 1396880-01-5](/img/structure/B2773327.png)
N-(2-isopropylphenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-isopropylphenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide, also known as IPP, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. IPP belongs to the class of pyridazine derivatives, which have been shown to exhibit various biological activities.
Scientific Research Applications
Chemical Synthesis and Biological Activity
N-(2-isopropylphenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide is a compound involved in various chemical syntheses and biological studies. The compound's relevance extends to the synthesis of heterocyclic compounds, which are crucial in pharmaceuticals, agrochemicals, and materials science due to their diverse biological activities. Research has explored the synthesis of novel heterocyclic compounds, including pyrazoles, isoxazoles, and pyrimidines, which exhibit antimicrobial and anticancer activities. These studies demonstrate the compound's utility in generating bioactive molecules with potential therapeutic applications.
Synthesis of Heterocycles
Research on the synthesis of 2,3-dihydropyrrolizines from Weinreb 3-(pyrrolidin-2-ylidene)propionamides highlights the compound's role in generating a variety of carbonyl intermediates through selective reactions. These intermediates are crucial for synthesizing heterocyclic compounds analogous to those found in Hantzsch and Knorr pyrrole synthesis (Calvo, González-Ortega, & Sañudo, 2002).
Biological Activities
Further research into arylazothiazole disperse dyes containing selenium, which are synthesized from related organic compounds, has revealed their high efficiency in vitro screening for antioxidant, antitumor, and antimicrobial activities. This demonstrates the compound's potential in contributing to the development of biologically active fabrics and materials with health benefits (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).
Anticonvulsant Activity
The synthesis and evaluation of 6-aryl-3-(hydroxypolymethyleneamino)pyridazines for anticonvulsant activity indicate the compound's relevance in developing new treatments for epilepsy. By exploring structure-activity relationships, researchers have identified specific modifications that enhance anticonvulsant efficacy, showcasing the compound's utility in medicinal chemistry (Hallot, Brodin, Merlier, Brochard, Chambon, & Bizière, 1986).
properties
IUPAC Name |
N-(2-propan-2-ylphenyl)-6-pyrrolidin-1-ylpyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O/c1-13(2)14-7-3-4-8-15(14)19-18(23)16-9-10-17(21-20-16)22-11-5-6-12-22/h3-4,7-10,13H,5-6,11-12H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDVARXAFMISXGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1NC(=O)C2=NN=C(C=C2)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-isopropylphenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.